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Compound of Interest

Compound Name: N-Methyl-1,3-propanediamine

Cat. No.: B050750 Get Quote

Technical Support Center: N-Methyl-1,3-
propanediamine
This guide provides researchers, scientists, and drug development professionals with detailed

troubleshooting procedures and frequently asked questions for handling reactions involving N-
Methyl-1,3-propanediamine.

Frequently Asked Questions (FAQs)
Q1: What are the key physical and chemical properties of N-Methyl-1,3-propanediamine that I

should be aware of?

A1: N-Methyl-1,3-propanediamine is a colorless to pale yellow liquid with a characteristic

amine odor.[1][2] Its high water solubility and basicity are the most critical properties influencing

reaction work-up procedures. It is also flammable and corrosive, requiring careful handling in a

well-ventilated area.[3][4][5]
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Property Value Source

CAS Number 6291-84-5 [3][6]

Molecular Formula C₄H₁₂N₂ [3][6]

Molecular Weight 88.15 g/mol [3][7]

Appearance
Clear, colorless to dark amber

liquid
[3][4][8]

Boiling Point 138-141 °C [4][7][8]

Melting Point -72 °C [7][8]

Density 0.844 g/mL at 25 °C [3][4]

Water Solubility ≥ 100 mg/mL (Soluble) [3][8]

pKa (Predicted) 10.60 ± 0.10 [4]

Flash Point 35 °C (96 °F) [3][7][8]

Q2: What are the primary safety concerns when working with N-Methyl-1,3-propanediamine?

A2: This compound is hazardous. It is a flammable liquid and vapor.[3][5] It is harmful if

swallowed and causes severe skin burns and eye damage.[3][5][9] Always handle N-Methyl-
1,3-propanediamine in a chemical fume hood while wearing appropriate personal protective

equipment (PPE), including safety goggles, a face shield, chemical-resistant gloves, and a lab

coat.[5][9]

Troubleshooting Guide
Q3: I'm having trouble removing excess N-Methyl-1,3-propanediamine from my organic

product. A simple water wash isn't working. What should I do?

A3: Due to its high water solubility and basicity, N-Methyl-1,3-propanediamine can be difficult

to remove with neutral water washes, especially if your product has some water solubility. The

recommended methods are to use an acidic wash to protonate the diamine or a copper sulfate

wash to complex it, rendering it highly water-soluble and easily separable from the organic

layer.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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